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CAY10669 CAY10669 CAY10669 is an inhibitor of the histone acetyltransferase PCAF (p300/CREB-binding protein-associated factor; IC50 = 662 μM), displaying a 2-fold improvement in inhibitory potency over anacardic acid (Item No. 13144). At 30-60 μM, CAY10669 can dose-dependently inhibit histone H4 acetylation in HepG2 cells in vitro.
Brand Name: Vulcanchem
CAS No.: 1243583-88-1
VCID: VC0122491
InChI: InChI=1S/C20H22O4/c1-2-3-4-14-24-17-12-9-15(10-13-17)8-11-16-6-5-7-18(21)19(16)20(22)23/h5-13,21H,2-4,14H2,1H3,(H,22,23)/b11-8-
SMILES: CCCCCOC1=CC=C(C=C1)C=CC2=C(C(=CC=C2)O)C(=O)O
Molecular Formula: C20H22O4
Molecular Weight: 326.392

CAY10669

CAS No.: 1243583-88-1

Reference Standards

VCID: VC0122491

Molecular Formula: C20H22O4

Molecular Weight: 326.392

CAY10669 - 1243583-88-1

CAS No. 1243583-88-1
Product Name CAY10669
Molecular Formula C20H22O4
Molecular Weight 326.392
IUPAC Name 2-hydroxy-6-[(Z)-2-(4-pentoxyphenyl)ethenyl]benzoic acid
Standard InChI InChI=1S/C20H22O4/c1-2-3-4-14-24-17-12-9-15(10-13-17)8-11-16-6-5-7-18(21)19(16)20(22)23/h5-13,21H,2-4,14H2,1H3,(H,22,23)/b11-8-
Standard InChIKey JZTUSBQKQHUSQE-FLIBITNWSA-N
SMILES CCCCCOC1=CC=C(C=C1)C=CC2=C(C(=CC=C2)O)C(=O)O
Description CAY10669 is an inhibitor of the histone acetyltransferase PCAF (p300/CREB-binding protein-associated factor; IC50 = 662 μM), displaying a 2-fold improvement in inhibitory potency over anacardic acid (Item No. 13144). At 30-60 μM, CAY10669 can dose-dependently inhibit histone H4 acetylation in HepG2 cells in vitro.
Synonyms 2-hydroxy-6-[(1Z)-2-[4-(pentyloxy)phenyl]ethenyl]-benzoic acid
Reference 1.Ghizzoni, M.,Boltjes, A.,Graaf, C., et al. Improved inhibition of the histone acetyltransferase PCAF by an anacardic acid derivative. Bioorganic & Medicinal Chemistry 18(16), 5826-5834 (2010).
PubChem Compound 46927927
Last Modified Nov 11 2021
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